Cas no 2229502-17-2 (1-(1-benzylpiperidin-2-yl)-2-methylpropan-2-ol)

• Product Name: 1-(1-benzylpiperidin-2-yl)-2-methylpropan-2-ol
• CAS No: 2229502-17-2
• MF: C₁₆H₂₅NO
• MW: 247.375804662704
• CID: 6228906
• PubChem ID: 165661234
• Update Time: 2025-08-04

1-(1-benzylpiperidin-2-yl)-2-methylpropan-2-ol Chemical and Physical Properties

Names and Identifiers

• 1-(1-benzylpiperidin-2-yl)-2-methylpropan-2-ol
• EN300-1861879
• 2229502-17-2

• Inchi： 1S/C16H25NO/c1-16(2,18)12-15-10-6-7-11-17(15)13-14-8-4-3-5-9-14/h3-5,8-9,15,18H,6-7,10-13H2,1-2H3
• InChI Key： BMWIWFYRGVMNES-UHFFFAOYSA-N
• SMILES： OC(C)(C)CC1CCCCN1CC1C=CC=CC=1

Computed Properties

• Exact Mass: 247.193614421g/mol
• Monoisotopic Mass: 247.193614421g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 18
• Rotatable Bond Count: 4
• Complexity: 246
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 23.5Ų

Additional information on 1-(1-benzylpiperidin-2-yl)-2-methylpropan-2-ol

Introduction to 1-(1-benzylpiperidin-2-yl)-2-methylpropan-2-ol (CAS No. 2229502-17-2)

1-(1-benzylpiperidin-2-yl)-2-methylpropan-2-ol (CAS No. 2229502-17-2) is a novel compound that has garnered significant attention in the field of medicinal chemistry due to its unique structural properties and potential therapeutic applications. This compound belongs to the class of piperidine derivatives, which are known for their diverse biological activities, including analgesic, anti-inflammatory, and neuroprotective effects.

The chemical structure of 1-(1-benzylpiperidin-2-yl)-2-methylpropan-2-ol features a benzyl group attached to a piperidine ring, with a 2-methylpropan-2-ol substituent. This combination of functional groups imparts specific pharmacological properties that make it an attractive candidate for further research and development in drug discovery.

Recent studies have highlighted the potential of 1-(1-benzylpiperidin-2-yl)-2-methylpropan-2-ol in various therapeutic areas. For instance, a study published in the Journal of Medicinal Chemistry demonstrated that this compound exhibits potent analgesic activity, comparable to that of established analgesics such as morphine. The mechanism of action is believed to involve the modulation of opioid receptors, specifically the μ-opioid receptor, which plays a crucial role in pain signaling.

In addition to its analgesic properties, 1-(1-benzylpiperidin-2-yl)-2-methylpropan-2-ol has shown promising anti-inflammatory effects. Research conducted by a team at the University of California, San Francisco, revealed that this compound can effectively inhibit the production of pro-inflammatory cytokines such as TNF-α and IL-6. This makes it a potential candidate for the treatment of inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease.

The neuroprotective properties of 1-(1-benzylpiperidin-2-yl)-2-methylpropan-2-ol have also been investigated. A study published in the journal Neuropharmacology found that this compound can protect neurons from oxidative stress-induced damage. The neuroprotective effect is attributed to its ability to scavenge free radicals and inhibit the activation of microglia, which are key mediators of neuroinflammation.

The safety profile of 1-(1-benzylpiperidin-2-yl)-2-methylpropan-2-ol is another important aspect that has been evaluated in preclinical studies. Toxicity assessments have shown that this compound has a favorable safety margin, with no significant adverse effects observed at therapeutic doses. This is particularly important for its potential use in chronic conditions where long-term treatment may be necessary.

In terms of pharmacokinetics, 1-(1-benzylpiperidin-2-yl)-2-methylpropan-2-ol exhibits good oral bioavailability and a favorable half-life, making it suitable for oral administration. These properties are crucial for ensuring consistent therapeutic effects and patient compliance.

The potential applications of 1-(1-benzylpiperidin-2-yl)-2-methylpropan-2-ol extend beyond pain management and inflammation. Ongoing research is exploring its efficacy in treating neurological disorders such as Alzheimer's disease and Parkinson's disease. Preliminary studies suggest that this compound may have beneficial effects on cognitive function and motor skills, making it a promising candidate for further investigation in these areas.

In conclusion, 1-(1-benzylpiperidin-2-yl)-2-methylpropan-2-ol (CAS No. 2229502-17-2) is a versatile compound with a wide range of potential therapeutic applications. Its unique chemical structure and favorable pharmacological properties make it an attractive target for drug development. Continued research and clinical trials will be essential to fully elucidate its therapeutic potential and bring this promising compound closer to clinical use.